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Compound of Interest

Compound Name:
1-Bromo-2-(chloromethyl)-3-

nitrobenzene

CAS No.: 1261675-47-1

Cat. No.: B2704189

Get Quote

For researchers, scientists, and drug development professionals, the confirmation of a

compound's elemental composition is a critical checkpoint in the synthesis and characterization

workflow. This guide provides an in-depth look at the expected elemental analysis values for

the compound with the molecular formula C7H5BrClNO2 and offers a comparative analysis of

this foundational technique against other common analytical methods.

Theoretical Elemental Composition of C7H5BrClNO2
The first step in any elemental analysis is to calculate the theoretical percentage of each

element in the molecule. This provides a baseline against which experimental results are

compared. For C7H5BrClNO2, the molecular weight and the expected mass percentages of

each element are as follows:
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Element Symbol
Atomic
Weight (
g/mol )

Number of
Atoms

Total Mass (
g/mol )

Mass
Percent (%)

Carbon C 12.011 7 84.077 33.85%

Hydrogen H 1.008 5 5.040 2.03%

Bromine Br 79.904 1 79.904 32.17%

Chlorine Cl 35.453 1 35.453 14.27%

Nitrogen N 14.007 1 14.007 5.64%

Oxygen O 15.999 2 31.998 12.88%

Total 248.479 100.00%

These theoretical values are the gold standard for assessing the purity and confirming the

elemental composition of a synthesized sample of C7H5BrClNO2.

Experimental Verification: The Combustion Analysis
Workflow
The most prevalent method for determining the carbon, hydrogen, nitrogen, and sulfur content

of an organic compound is combustion analysis.[1][2] This technique involves burning a small,

precisely weighed sample in an excess of oxygen, which converts the constituent elements into

their respective gaseous oxides.[3][4]

A Step-by-Step Protocol for Combustion Analysis:
Sample Preparation:

Ensure the sample is homogenous, finely powdered, and thoroughly dried to avoid

inaccuracies from moisture.[5]

Accurately weigh 1-3 mg of the sample into a tin capsule using a microbalance.[6][7]

The tin capsule aids in a rapid and complete combustion process.[8]
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Instrument Setup and Calibration:

The elemental analyzer is typically configured for CHN or CHNS analysis.[9]

The combustion furnace is heated to approximately 1000°C.[8][9]

The instrument is calibrated using a certified standard of known elemental composition.

Combustion and Reduction:

The encapsulated sample is introduced into the high-temperature combustion furnace in a

stream of pure oxygen.[10]

Carbon is converted to carbon dioxide (CO2), hydrogen to water (H2O), nitrogen to

nitrogen oxides (NOx), and sulfur to sulfur dioxide (SO2).[9][11]

The combustion gases are then passed through a reduction tube containing heated

copper to convert nitrogen oxides to dinitrogen (N2) and remove excess oxygen.[9]

Gas Separation and Detection:

The resulting mixture of CO2, H2O, and N2 is carried by a helium stream through a gas

chromatography column, which separates the individual gases.[10][12]

A thermal conductivity detector (TCD) then measures the concentration of each gas.[8][11]

Data Analysis:

The instrument's software calculates the mass of each element based on the detector

signals and the initial sample weight.

The results are reported as a weight percentage of each element.[7]

dot graph TD; A[Sample Preparation: Weighing a homogenous, dry sample in a tin capsule] -->

B{Combustion Chamber ~1000°C with O₂}; B --> C{Combustion Products: CO₂, H₂O, N₂/NOₓ,

SO₂}; C --> D{Reduction Chamber with heated Copper}; D --> E{Separation: Gas

Chromatography Column}; E --> F[Detection: Thermal Conductivity Detector]; F --> G[Data

Analysis: Calculation of %C, %H, %N, %S];
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end

Caption: Workflow of a typical combustion-based elemental analysis experiment.

A Comparative Look: Elemental Analysis in the
Broader Analytical Toolkit
While elemental analysis is fundamental for confirming the empirical formula of a pure

compound, it provides limited information about the molecular structure.[13] For a

comprehensive characterization, a multi-technique approach is essential.[14][15]
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Analytical
Technique

Information
Provided

Strengths Limitations

Elemental Analysis

- Elemental

composition (%C, H,

N, S, O)- Empirical

formula determination

- High precision and

accuracy[12]-

Confirms purity of a

known compound

- Provides no

information on

molecular weight or

structure- Destructive

technique

Mass Spectrometry

(MS)

- Molecular weight-

Molecular formula

(with high resolution

MS)[16]-

Fragmentation

patterns for structural

clues[17]

- High sensitivity[17]-

Can analyze complex

mixtures when

coupled with

chromatography (e.g.,

GC-MS, LC-MS)[17]

- Isomers may not be

distinguishable-

Fragmentation can be

complex to interpret

Nuclear Magnetic

Resonance (NMR)

Spectroscopy

- Detailed information

about the chemical

environment of atoms

(e.g., ¹H, ¹³C)-

Connectivity of atoms

in the molecule

- Unparalleled for

structural elucidation

of organic

molecules[1]- Non-

destructive

- Lower sensitivity

compared to MS- Can

be complex to

interpret for large

molecules

Fourier-Transform

Infrared (FTIR)

Spectroscopy

- Presence of specific

functional groups[18]

- Fast and simple to

perform- Non-

destructive

- Provides a

"fingerprint" but not a

complete structure-

Can be difficult to

interpret for complex

molecules with many

functional groups

dot graph TD; subgraph "Compound Characterization Workflow" A(Synthesis of

C7H5BrClNO2) --> B{Purification}; B --> C[Elemental Analysis]; B --> D[Mass Spectrometry]; B

--> E[NMR Spectroscopy]; B --> F[FTIR Spectroscopy]; C --> G{Empirical Formula & Purity}; D

--> H{Molecular Weight & Formula}; E --> I{Molecular Structure & Connectivity}; F -->

J{Functional Groups}; G & H & I & J --> K((Comprehensive Structural Elucidation)); end
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end

Caption: The complementary roles of various analytical techniques in compound

characterization.

In conclusion, elemental analysis is an indispensable tool for verifying the elemental

composition and purity of a synthesized compound like C7H5BrClNO2. However, for a

complete and unambiguous structural elucidation, it is crucial to integrate the data from

elemental analysis with complementary techniques such as mass spectrometry, NMR

spectroscopy, and FTIR spectroscopy. This multi-faceted approach ensures the highest level of

confidence in the identity and integrity of a molecule, a cornerstone of rigorous scientific

research and drug development.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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